Cas no 2549018-17-7 (N,N,4-trimethyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine)

• Product Name: N,N,4-trimethyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine
• CAS No: 2549018-17-7
• MF: C₁₉H₂₇N₅
• MW: 325.45118355751
• CID: 5312158
• PubChem ID: 154583310
• Update Time: 2025-10-29

N,N,4-trimethyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N,4-Trimethyl-6-[4-(1-phenylethyl)-1-piperazinyl]-2-pyrimidinamine
• 2549018-17-7
• AKOS040709155
• F6619-4748
• N,N,4-trimethyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine

• Inchi： 1S/C19H27N5/c1-15-14-18(21-19(20-15)22(3)4)24-12-10-23(11-13-24)16(2)17-8-6-5-7-9-17/h5-9,14,16H,10-13H2,1-4H3
• InChI Key： PSONERPHUDJQPU-UHFFFAOYSA-N
• SMILES： N1(C(C)C2C=CC=CC=2)CCN(C2C=C(C)N=C(N(C)C)N=2)CC1

Computed Properties

• Exact Mass: 325.22664588g/mol
• Monoisotopic Mass: 325.22664588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.2±55.0 °C(Predicted)
• pka: 9.50±0.10(Predicted)

Additional information on N,N,4-trimethyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine

N,N,4-trimethyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine: A Comprehensive Overview

The compound with CAS number 2549018-17-7, commonly referred to as N,N,4-trimethyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound, and is characterized by its complex structure, which includes a piperazine ring and various substituents that contribute to its unique properties. Recent studies have highlighted its potential applications in drug discovery and development, particularly in the context of targeting specific biological pathways.

N,N,4-trimethyl substituents on the pyrimidine ring play a crucial role in modulating the compound's physicochemical properties, such as solubility and lipophilicity. These attributes are essential for its bioavailability and efficacy in biological systems. The presence of a piperazine ring further enhances its structural complexity and functional versatility. Piperazine is a six-membered ring containing two nitrogen atoms, which can act as hydrogen bond donors or acceptors, thereby influencing the compound's interactions with biomolecules.

The 1-(phenylethyl) group attached to the piperazine ring introduces additional steric and electronic effects. This substituent not only increases the molecule's lipophilicity but also contributes to its ability to penetrate cellular membranes. Recent research has demonstrated that such structural modifications can significantly impact the compound's pharmacokinetic profile, making it a promising candidate for therapeutic interventions.

In terms of synthesis, N,N,4-trimethyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-amine can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and selectivity. For instance, a recent study reported the use of microwave-assisted synthesis to streamline the reaction process, thereby reducing reaction time and enhancing product purity.

From an application standpoint, this compound has shown potential in several areas. In pharmacology, it has been investigated as a potential inhibitor of various enzymes and receptors. For example, studies have demonstrated its ability to modulate kinase activity, which is critical in pathways associated with cancer progression. Additionally, its role as an antagonist or agonist at specific G-protein coupled receptors (GPCRs) has been explored in preclinical models.

Recent advancements in computational chemistry have further elucidated the molecular interactions of N,N,4-trimethyl-pyrimidinamine derivatives with their target proteins. These studies have provided insights into the binding modes and key residues responsible for ligand recognition. Such information is invaluable for designing more potent and selective analogs.

In terms of toxicity studies, N,N,4-trimethyl-pyrimidinamine derivatives have undergone preliminary evaluations to assess their safety profiles. Results indicate that while they exhibit moderate cytotoxicity against certain cell lines, further optimization may be required to minimize off-target effects and improve therapeutic indices.

Looking ahead, the development of N,N,4-trimethyl-pyrimidinamine derivatives holds promise for addressing unmet medical needs in oncology and other therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.